N-[(2-imidazol-1-ylphenyl)methyl]acetamide

• IUPAC Name: N-[(2-imidazol-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C12H13N3O/c1-10(16)14-8-11-4-2-3-5-12(11)15-7-6-13-9-15/h2-7,9H,8H2,1H3,(H,14,16)
• InChI Key: PEJDXORWSDFODV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=CC=CC=C1N2C=CN=C2
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

N-[(2-imidazol-1-ylphenyl)methyl]acetamide, also known as imetit, is a histamine H3 receptor agonist. It is a small molecule that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Imetit has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, Parkinson's disease, schizophrenia, and epilepsy. It has also been studied for its potential use as an anti-inflammatory and analgesic agent.

Mechanism of Action

Imetit exerts its effects by binding to the histamine H3 receptor, which is a G protein-coupled receptor. Activation of the H3 receptor leads to the inhibition of the release of various neurotransmitters, including dopamine, acetylcholine, and histamine. This results in a decrease in neuronal activity and a reduction in inflammation.
Biochemical and Physiological Effects
Imetit has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of histamine in the brain, which can lead to increased arousal and wakefulness. It has also been shown to reduce the release of dopamine, which can lead to a decrease in motor activity. Additionally, N-[(2-imidazol-1-ylphenyl)methyl]acetamide has been shown to have anti-inflammatory and analgesic effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

Imetit has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. Additionally, N-[(2-imidazol-1-ylphenyl)methyl]acetamide is relatively stable and can be stored for long periods of time. However, there are also limitations to the use of N-[(2-imidazol-1-ylphenyl)methyl]acetamide in lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, N-[(2-imidazol-1-ylphenyl)methyl]acetamide has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on N-[(2-imidazol-1-ylphenyl)methyl]acetamide. One area of interest is the potential use of N-[(2-imidazol-1-ylphenyl)methyl]acetamide as a therapeutic agent for various diseases. Studies have shown promising results in animal models of Alzheimer's disease, Parkinson's disease, and epilepsy. Further research is needed to determine the efficacy and safety of N-[(2-imidazol-1-ylphenyl)methyl]acetamide in humans. Another area of interest is the development of new analogs of N-[(2-imidazol-1-ylphenyl)methyl]acetamide with improved pharmacological properties, such as increased solubility and longer half-life. These analogs may have even greater potential for therapeutic use. Finally, further research is needed to elucidate the precise mechanisms by which N-[(2-imidazol-1-ylphenyl)methyl]acetamide exerts its effects, which may lead to the development of new drugs with similar mechanisms of action.
Conclusion
In conclusion, N-[(2-imidazol-1-ylphenyl)methyl]acetamide is a small molecule with potential therapeutic applications in various diseases. Its mechanism of action involves the activation of the histamine H3 receptor, which leads to the inhibition of the release of various neurotransmitters. Imetit has been shown to have several biochemical and physiological effects, including increased arousal, decreased motor activity, and anti-inflammatory and analgesic effects. While N-[(2-imidazol-1-ylphenyl)methyl]acetamide has several advantages as a research tool, there are also limitations to its use in lab experiments. Further research is needed to determine the efficacy and safety of N-[(2-imidazol-1-ylphenyl)methyl]acetamide in humans and to develop new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of N-[(2-imidazol-1-ylphenyl)methyl]acetamide involves the reaction of 2-(4-chlorobenzyl)imidazole with acetic anhydride in the presence of a base. The product is then purified using column chromatography to obtain N-[(2-imidazol-1-ylphenyl)methyl]acetamide in high purity. The yield of the synthesis is around 60-70%.